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Introduction
This document provides a detailed experimental protocol for determining the half-life of

Protactinium-234m (Pa-234m). Protactinium-234m is a metastable isomer of Protactinium-
234. It is a beta-emitting radionuclide that is part of the Uranium-238 decay series.[1][2][3][4]

Specifically, Uranium-238 decays to Thorium-234 (Th-234), which then undergoes beta decay

to produce Pa-234m.[2][5][6][7] The relatively short half-life of Pa-234m makes it a suitable

isotope for educational and research experiments in nuclear physics and radiochemistry.

The experimental setup described herein utilizes a protactinium generator, which allows for the

separation of Pa-234m from its parent Th-234, and a Geiger-Müller (GM) counter to measure

the beta decay. This method is a classic and effective way to demonstrate the principles of

radioactive decay and half-life determination.

Principle of the Experiment
The experiment is based on the principle of transient equilibrium in a radioactive decay chain.

In the U-238 decay chain, Th-234 has a half-life of 24.1 days, while its daughter nuclide, Pa-

234m, has a much shorter half-life of approximately 1.17 minutes.[1][3][4][8] A protactinium

generator contains a uranium salt (uranyl nitrate) dissolved in an aqueous solution, which is in

contact with an immiscible organic solvent.[9]
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When the generator is shaken, the Pa-234m, which is continuously produced from the decay of

Th-234, is preferentially extracted into the organic layer.[9][10] Once the layers are allowed to

separate, the decay of the isolated Pa-234m in the organic layer can be monitored by

measuring the emission of beta particles.[9] By recording the count rate at regular intervals, a

decay curve can be plotted, from which the half-life can be determined.

Materials and Equipment
Protactinium generator (containing uranyl nitrate in an aqueous solution and an immiscible

organic solvent)

Geiger-Müller (GM) tube with a compatible counter or data logger

Stopwatch or timer

Clamp stand and clamps to hold the GM tube

Personal Protective Equipment (PPE): laboratory coat, safety glasses, and disposable

gloves

Experimental Protocol
1. Background Radiation Measurement

Before starting the experiment, it is crucial to measure the background radiation in the

laboratory.

Set up the GM tube and counter in the location where the experiment will be conducted.

Without the protactinium generator nearby, turn on the counter and measure the background

counts for a period of 5-10 minutes to obtain a reliable average.

Calculate the average background count rate in counts per minute (CPM) or counts per

second (CPS). This value will be subtracted from all subsequent measurements.[9][11]

2. Preparation of the Protactinium-234m Source

Place the protactinium generator in a secure holder.
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Ensure the cap is tightly sealed.

Vigorously shake the generator for approximately 30 seconds. This facilitates the transfer of

the Pa-234m from the aqueous layer to the organic layer.[9][12]

Immediately after shaking, place the generator in a fixed position beneath the GM tube.

Allow the layers to separate completely. The organic layer containing the Pa-234m will be at

the top.

3. Data Acquisition

Position the GM tube as close as possible to the organic layer of the protactinium generator

without touching it.

As soon as the layers have separated, start the timer and the counter simultaneously.

Record the number of counts over short, regular intervals (e.g., every 10 or 15 seconds).[10]

[12]

Continue recording the counts for at least 5-7 minutes, or until the count rate has decreased

to a level close to the background radiation.[9]

4. Data Analysis

For each time interval, calculate the count rate (counts per unit time).

Subtract the average background count rate from each measured count rate to obtain the

corrected count rate for the Pa-234m source.[9][11]

Plot a graph of the corrected count rate (on the y-axis) against time (on the x-axis).[9][11]

This should produce an exponential decay curve.

To determine the half-life, select a corrected count rate on the y-axis (C₀) and find the

corresponding time (t₀). Then, find the time (t₁) at which the count rate has dropped to half of

the initial value (C₀/2). The half-life (T½) is the difference between these two times (t₁ - t₀).

Repeat this process for several pairs of points along the curve and calculate the average

half-life for a more accurate result.
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Alternatively, a more accurate determination of the half-life can be made by plotting the

natural logarithm of the corrected count rate (ln(Corrected Count Rate)) against time. This

should yield a straight line with a negative slope. The decay constant (λ) is the negative of

the slope of this line. The half-life can then be calculated using the formula: T½ = ln(2) / λ.

Data Presentation
Table 1: Experimental Data for Protactinium-234m Decay

Time (seconds) Measured Counts
Measured Count
Rate (CPS)

Corrected Count
Rate (CPS)

0

15

30

45

60

75

90

105

120

...

Table 2: Published Half-Life Values for Protactinium-234m
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Source
Reported Half-Life
(minutes)

Reported Half-Life
(seconds)

DOE/CPR2/41/1/219[8] 1.17 70.2

Radiacode[3][4] ~1.17 ~70.2

TAP 514- 1[9] 1.2 72

National 5 Physics[11] 1.2 72

Safety Precautions
Always wear appropriate PPE, including a lab coat, safety glasses, and disposable gloves,

when handling the protactinium generator.

The protactinium generator contains a small amount of uranyl nitrate, which is a radioactive

and toxic substance. Do not open the generator.

In case of a leak, immediately notify the appropriate safety personnel and follow established

protocols for radioactive spills.

Store the protactinium generator in a secure, designated location when not in use.

Visualization of the Experimental Workflow
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Caption: Experimental workflow for measuring the half-life of Protactinium-234m.
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Uranium-238 Decay to Protactinium-234m
Uranium-238 (U-238)

Half-life: 4.468 x 10^9 years

Thorium-234 (Th-234)
Half-life: 24.1 days

α decay

Protactinium-234m (Pa-234m)
Half-life: 1.17 minutes

β⁻ decay

Uranium-234 (U-234)

β⁻ decay

Click to download full resolution via product page

Caption: Simplified decay chain from Uranium-238 to Protactinium-234m.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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